1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide

• Molecular Formula: C22H24ClN3O4S
• Molecular Weight: 462 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H24ClN3O4S/c23-17-7-11-19(12-8-17)31(29,30)26-15-3-4-20(26)21(27)24-18-9-5-16(6-10-18)22(28)25-13-1-2-14-25/h5-12,20H,1-4,13-15H2,(H,24,27)
• InChI Key: MPPLQFJAFCXXLA-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(C=C4)Cl

Description

1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide, also known as CPSB-PPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of prolyl oligopeptidase (POP) inhibitors and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide works by inhibiting the activity of prolyl oligopeptidase (POP), an enzyme that plays a role in the degradation of neuropeptides and other biologically active peptides. By inhibiting POP, this compound increases the levels of these peptides, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and modulating the immune response. In animal models, this compound has been shown to improve memory and learning, reduce anxiety and depression-like behaviors, and decrease inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide in lab experiments is its specificity for inhibiting POP, which allows researchers to study the effects of increased levels of neuropeptides and other biologically active peptides. However, one limitation is that the compound can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for experiments.

Future Directions

There are several future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological systems.

Synthesis Methods

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide involves a multi-step process that includes the reaction of 4-chlorobenzenesulfonyl chloride with N-(4-aminophenyl)pyrrolidine, followed by the addition of proline and subsequent purification steps. The final product is obtained as a white solid with a high yield.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]prolinamide has been extensively studied in various fields of research, including neuroscience, psychiatry, and immunology. In neuroscience, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In psychiatry, this compound has been studied for its potential use in the treatment of depression and anxiety disorders. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.